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Compound of Interest

Compound Name: 2,4-Dimethoxytoluene

Cat. No.: B1295152

For Researchers, Scientists, and Drug Development Professionals
Introduction

2,4-Dimethoxytoluene, a substituted aromatic compound, presents a versatile scaffold for
chemical synthesis and exploration of novel biological activities. Its structural features,
including the methoxy groups and the methyl-substituted benzene ring, offer opportunities for
derivatization and interaction with biological targets. This technical guide consolidates the
current knowledge on 2,4-Dimethoxytoluene and outlines potential research areas, providing
a foundation for its application in medicinal chemistry, pharmacology, and materials science.
While direct biological data on 2,4-Dimethoxytoluene is limited, this document extrapolates
from research on structurally similar compounds to propose promising avenues for
investigation.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2,4-Dimethoxytoluene is
fundamental for its application in research and development. The following table summarizes
its key characteristics.
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Property Value Reference

Molecular Formula CoH1202 [1]

Molecular Weight 152.19 g/mol [1]

CAS Number 38064-90-3 [1]

Appearance Colorless to pale yellow liquid [2]

Density 1.036 g/mL at 25 °C

Boiling Point 110-120 °C at 30 mmHg

Refractive Index n20/D 1.524

Solubility Soluble in water (326.1 mg/L at 2]
25 °C, est.)

logP (o/w) 2.760 [2]

Synthesis of 2,4-Dimethoxytoluene

The primary synthetic route to 2,4-Dimethoxytoluene is through the O-methylation of 4-
methylresorcinol. While a specific, detailed protocol for this exact transformation is not readily
available in the literature, established methods for the methylation of phenolic compounds can
be adapted.

Proposed Experimental Protocol: O-Methylation of 4-
Methylresorcinol

This protocol is based on analogous methylation reactions of resorcinol and hydroquinone
derivatives.

Reaction:
4-Methylresorcinol + 2 CHsl - 2,4-Dimethoxytoluene
Materials and Reagents:

e 4-Methylresorcinol (1.0 eq)
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e Methyl iodide (2.2 eq)

e Potassium carbonate (K2COs) or Sodium hydroxide (NaOH) (2.5 eq)
o Acetone or Dimethylformamide (DMF) as solvent

e Dichloromethane (for extraction)

» Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:

» To a solution of 4-methylresorcinol in acetone or DMF, add the base (potassium carbonate or
sodium hydroxide).

e Stir the mixture at room temperature for 30 minutes.
¢ Add methyl iodide dropwise to the suspension.

e Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

o After completion of the reaction (typically 4-8 hours), cool the mixture to room temperature.
« Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

e Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate
solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

 Purify the crude product by vacuum distillation or column chromatography on silica gel to
afford 2,4-Dimethoxytoluene.
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Visualization of Synthetic Workflow:

Workflow for the Synthesis of 2,4-Dimethoxytoluene

Start with 4-Methylresorcinol

O-Methylation with Methyl lodide and Base

!

Aqueous Workup and Extraction

!

Purification by Distillation or Chromatography

2,4-Dimethoxytoluene

Click to download full resolution via product page
Workflow for the Synthesis of 2,4-Dimethoxytoluene

Potential Research Areas and Biological Activities

While direct studies on the biological activities of 2,4-Dimethoxytoluene are scarce, research

on its isomers and structurally related compounds suggests several promising avenues for
investigation.

Antimicrobial and Antifungal Activity
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Derivatives of substituted toluenes have demonstrated antibacterial and antifungal properties.
For instance, N,N-diethylamido substituted p-toluenesulfonamides and their a-
toluenesulfonamide counterparts have been screened against Escherichia coli and
Staphylococcus aureus.[3][4] One of the most potent compounds, 1-(benzylsulfonyl)-N,N-
diethylpyrrolidine-2-carboxamide, exhibited a Minimum Inhibitory Concentration (MIC) of 3.12
Mg/mL against S. aureus.[3][4] Another derivative, N,N-Diethyl-3-phenyl-2-
(phenylmethylsulfonamide) propanamide, showed an MIC of 12.5 pug/mL against E. coli.[3][4]
Furthermore, N-(heteroaryl-substituted)-p-toluenesulphonamides have also been synthesized
and screened for their in vitro antibacterial and antifungal activities.[5]

Proposed Research:

e Screening of 2,4-Dimethoxytoluene: Evaluate the antibacterial and antifungal activity of 2,4-
Dimethoxytoluene against a panel of pathogenic bacteria and fungi.

o Determination of MIC and MFC: Quantify the antimicrobial efficacy by determining the
Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC)
values.

o Structure-Activity Relationship (SAR) Studies: Synthesize a library of 2,4-Dimethoxytoluene
derivatives to explore the structure-activity relationship and identify key structural features for
enhanced antimicrobial activity.

Anti-inflammatory Activity

Methoxy-substituted phenolic compounds have been investigated for their anti-inflammatory
properties. For example, 2-methoxy-4-vinylphenol has been shown to inhibit
lipopolysaccharide-induced inducible nitric oxide synthase (iINOS) expression, a key enzyme in
the inflammatory cascade.[6][7] This effect is mediated through the activation of the Nrf2/ARE
pathway and subsequent induction of heme oxygenase-1 (HO-1).[6][7] Additionally, various
combinations of artificial antioxidants like BHA, BHT, and TBP have demonstrated potent anti-
inflammatory activity.[8]

Proposed Research:

 In Vitro Anti-inflammatory Assays: Investigate the effect of 2,4-Dimethoxytoluene on the
production of inflammatory mediators such as nitric oxide (NO), prostaglandins, and pro-
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inflammatory cytokines (e.g., TNF-a, IL-6) in lipopolysaccharide (LPS)-stimulated
macrophage cell lines.

o Mechanism of Action Studies: Explore the underlying signaling pathways, such as the NF-kB
and MAPK pathways, that may be modulated by 2,4-Dimethoxytoluene.

Signaling Pathway for Anti-inflammatory Action:
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Potential Anti-inflammatory Signaling Pathway
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Potential inhibition of the NF-kB signaling pathway by 2,4-Dimethoxytoluene.
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Neuroprotective Effects

Several methoxy-substituted aromatic compounds have shown promise as neuroprotective
agents. For instance, N-((3,4-dihydro-2H-benzo[h]chromen-2-yl)methyl)-4-methoxyaniline has
been found to inhibit glutamate- or NMDA-induced excitotoxic neuronal cell damage.[9] This
compound also exhibited potent antioxidant activity and enhanced ERK-mediated
phosphorylation of CREB, a crucial transcription factor for neuronal survival.[9] Another study
demonstrated the neuroprotective effects of 7-Methoxyheptaphylline against hydrogen
peroxide-induced neuronal cell death.[1]

Proposed Research:

» Neuroprotection Assays: Evaluate the protective effects of 2,4-Dimethoxytoluene against
various neurotoxic insults, such as oxidative stress (e.g., H202), glutamate excitotoxicity, and
amyloid-beta (AB) toxicity in neuronal cell culture models.

o Antioxidant Capacity: Assess the antioxidant potential of 2,4-Dimethoxytoluene using
assays such as the DPPH radical scavenging assay and by measuring the levels of reactive
oxygen species (ROS) in cells.

« Signaling Pathway Analysis: Investigate the modulation of key neuroprotective signaling
pathways, including the ERK/CREB and PI3K/Akt pathways, by 2,4-Dimethoxytoluene.

Insect Repellent Activity

There is a brief mention in the literature of 2,4-Dimethoxytoluene being studied for its insect
repellent activity. Natural compounds, particularly essential oils and their constituents, are a
rich source of insect repellents. The structural diversity of these compounds, including
methoxylated aromatics, contributes to their repellent properties.

Proposed Research:

» Repellency Bioassays: Conduct quantitative bioassays to evaluate the repellent efficacy of
2,4-Dimethoxytoluene against various insect vectors, such as mosquitoes and flies.

» Dose-Response Studies: Determine the effective concentration range for repellency and
compare its potency to existing commercial repellents like DEET.
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o Formulation Development: Explore the development of stable and effective repellent
formulations containing 2,4-Dimethoxytoluene.

Conclusion

2,4-Dimethoxytoluene is a readily accessible compound with a chemical structure that
suggests a range of potential biological activities. While direct research on this specific
molecule is limited, the existing literature on related compounds provides a strong rationale for
its investigation as a potential antimicrobial, anti-inflammatory, neuroprotective, and insect
repellent agent. The experimental protocols and research avenues outlined in this guide are
intended to serve as a starting point for researchers and drug development professionals to
unlock the full potential of this versatile molecule. Further in-depth studies are warranted to
elucidate its mechanisms of action and to explore its therapeutic and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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